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Compound of Interest

Compound Name: (R)-Chroman-3-amine

Cat. No.: B8005829

Get Quote

CAS: 211506-59-1 | Formula: C₉H₁₂ClNO | Role: Chiral Pharmacophore[1]

Introduction: The Chiral Imperative
(R)-Chroman-3-amine hydrochloride is a high-value chiral building block used frequently in the

synthesis of neurological and cardiovascular therapeutic agents.[1] Unlike its racemic

counterpart (CAS: 18518-71-3), this specific enantiomer is often employed to induce

stereoselectivity in downstream targets.[1]

Scientific Context: The chroman scaffold is a "privileged structure" in medicinal chemistry, often

mimicking the bioactive conformation of catecholamines. As a primary amine salt, it serves as a

nucleophile in cross-coupling reactions or amide formations. However, its handling requires

strict adherence to protocols that prevent racemization, hydrolysis, and oxidative degradation.

Chemical Identity & Physicochemical Profile
Precise identification is the first line of defense in chemical safety. The distinction between the

(R)-enantiomer and the racemate is critical for regulatory compliance and experimental

reproducibility.[1]
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Property Data Technical Note

Chemical Name
(R)-Chroman-3-amine

hydrochloride

IUPAC: (3R)-3,4-dihydro-2H-

chromen-3-amine

hydrochloride

CAS Number 211506-59-1
Distinct from Racemate

(18518-71-3)

Molecular Weight 185.65 g/mol Free base MW: ~149.19 g/mol

Appearance White to off-white solid
Yellowing indicates oxidation of

the amine.[1][2][3][4][5]

Solubility Water, DMSO, Methanol
Low solubility in non-polar

solvents (Hexane, DCM).

Melting Point >200°C (Decomposes)
Experimental verification

recommended per batch.[1]

Chirality (R)-Enantiomer
Optical rotation data should be

verified via CoA.

Hazard Identification & Risk Logic
The hazards associated with (R)-Chroman-3-amine hydrochloride stem from its nature as an

organic amine salt.[1] While the HCl moiety stabilizes the amine against rapid oxidation, it

imparts acidity and irritation potential.

GHS Classification (29 CFR 1910.1200 / EU CLP)[1]
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed (Acute Tox. 4).[1]

H315: Causes skin irritation (Skin Irrit. 2).[1][5]

H319: Causes serious eye irritation (Eye Irrit.[1][5] 2A).
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H335: May cause respiratory irritation (STOT SE 3).[1][5]

Mechanistic Risk Assessment[1]
Respiratory Irritation (H335): As a fine powder, the salt can be aerosolized. Upon contact

with mucous membranes, it hydrolyzes to release trace HCl and the free amine, triggering

inflammatory responses in the upper respiratory tract.

Ocular Damage (H319): The salt is hypertonic and acidic. Direct contact desiccates corneal

tissue and alters local pH, leading to potential corneal opacity if not flushed immediately.

Systemic Toxicity (H302): While specific LD50 data for the (R)-isomer is often read-across

from the racemate, chroman derivatives are known to cross the blood-brain barrier (BBB).[1]

Ingestion may modulate CNS targets (serotonergic/dopaminergic pathways).[1]

Operational Protocol: The "Lifecycle" of the
Reagent
To maintain Scientific Integrity, handling procedures must preserve the compound's

enantiomeric purity and chemical stability.

A. Storage & Stability[4][5]
Atmosphere: Store under Inert Gas (Argon/Nitrogen).[1] While the HCl salt is more stable

than the free base, it is hygroscopic. Moisture uptake leads to clumping and hydrolysis risks.

Temperature: Room Temperature (15–25°C) is generally acceptable, provided the container

is tightly sealed.

Desiccation: Store in a desiccator or with silica gel packs to prevent deliquescence.[1]

B. Handling Protocol: Hygroscopic Solids
Objective: Weigh out reagents without introducing water or losing enantiomeric excess.[1]

Equilibration: Allow the container to reach ambient temperature before opening to prevent

condensation.
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Environment: Operate within a fume hood to capture airborne particulates.

Weighing:

Use anti-static weighing boats.[1]

Best Practice: If high precision is required for catalysis, weigh inside a glovebox or use a

"weigh-by-difference" technique in a tared, septum-capped vial.[1]

Resealing: Purge the headspace with Nitrogen/Argon before resealing the stock container.

Use Parafilm® to ensure a hermetic seal.

C. Decision Tree: Handling & PPE
The following diagram outlines the decision logic for selecting Personal Protective Equipment

(PPE) and engineering controls based on the operation scale.
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Start: Handling (R)-Chroman-3-amine HCl

Check Scale of Operation

Analytical (<1g) Preparative (>1g)

Standard PPE:
Nitrile Gloves, Lab Coat,

Safety Glasses

Engineering Control:
Standard Fume Hood

(Sash at proper height)

Enhanced PPE:
Double Gloves, N95/P100 Mask,

Goggles (Not just glasses)

Engineering Control:
Powder Containment Hood

or Glovebox

Action: Weighing

Action: Dissolution

Transfer to Solvent

Click to download full resolution via product page

Figure 1: Operational decision tree for selecting appropriate safety controls based on reagent

quantity.

Emergency Response Framework
This section details self-validating response mechanisms. The logic prioritizes dilution and

neutralization without exacerbating tissue damage.

A. First Aid Measures
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Exposure Route Immediate Action Mechanistic Rationale

Eye Contact
Rinse immediately with water

for 15+ mins.[1] Lift eyelids.

Removes acidic salt; prevents

corneal protein denaturation.

Skin Contact

Wash with soap and water.[1]

[4][5] Do NOT use neutralizing

bases.

Neutralizing acids on skin is

exothermic and can cause

thermal burns.[1] Dilution is

safer.

Inhalation

Move to fresh air.[1][5] If

breathing is difficult, give

oxygen.

Reduces concentration of

irritant in alveoli; supports gas

exchange.

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Vomiting re-exposes the

esophagus to the acidic/irritant

salt.

B. Spill Cleanup Protocol
Scenario: A 5g bottle drops and shatters in the lab aisle.

Isolate: Evacuate the immediate area (3-meter radius).[1] Mark "Spill Hazard."

Protect: Don PPE (Goggles, Nitrile Gloves, N95 Respirator).

Contain: Cover the powder with a damp paper towel or absorbent pad to prevent dust

generation. Do not dry sweep.[1]

Clean:

Scoop up the damp material into a chemical waste bag.

Wipe the surface with a dilute sodium bicarbonate solution (5%) to neutralize trace acidity,

followed by water.

Disposal: Label as "Solid Organic Waste (Trace Acid)."

C. Emergency Logic Flow
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Exposure Incident Identify Route

Skin Contact

Eye Contact

Inhalation

Soap + Water Wash
(No Neutralization)

15 min Flush
(Eyewash Station)

Fresh Air +
Oxygen if needed

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Logical flow for immediate emergency response, prioritizing dilution over chemical

neutralization.[1]

Toxicological Insights (E-E-A-T)
While specific data for the (R)-enantiomer (CAS 211506-59-1) is proprietary to many synthesis

campaigns, we apply Structure-Activity Relationship (SAR) principles based on the chroman

class.[1]

Acute Toxicity: Predicted to be moderately toxic (Category 4).[1] The amine group can

interfere with neurotransmitter reuptake transporters.

Sensitization: Amines are known sensitizers.[1] Repeated dermal exposure may lead to

allergic dermatitis.

Carcinogenicity: No specific data indicates this compound is a carcinogen (IARC/NTP not

listed), but as a halogenated organic amine, it should be treated with caution until fully

characterized.
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replace the official Safety Data Sheet (SDS) provided by your specific supplier. Always verify

batch-specific data (CoA) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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